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Compound of Interest

Compound Name:
2-Chloro-2-(hydroxyimino)acetic

acid

Cat. No.: B13832460

Get Quote

Spectroscopic Profile: 2-Chloro-2-
(hydroxyimino)acetic Acid Derivatives
Technical Monograph for Structural Elucidation
Executive Summary
Compound: Ethyl 2-chloro-2-(hydroxyimino)acetate (Primary Reagent) Analog: 2-Chloro-2-
(hydroxyimino)acetic acid (Transient Intermediate) Class:

-Chloro-oxime /

-Hydroxyimino ester Molecular Weight: 151.55 g/mol (Ester) | 123.49 g/mol (Acid) Key
Application: Precursor for 1,3-dipolar cycloadditions (generation of nitrile oxides) and synthesis
of

-lactam antibiotic side chains (e.g., Cefuroxime intermediates).

Spectroscopic Data Summary
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The following data represents the (Z)-isomer, which is the thermodynamically preferred

conformation due to intramolecular hydrogen bonding between the oxime hydroxyl and the

carbonyl oxygen.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy
Solvent: Chloroform-d (

) Frequency: 400 MHz (

), 100 MHz (

)

Table 1:

NMR Assignments
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Chemical Shift
(ngcontent-ng-
c747876706=""
_nghost-ng-
c4038370108="
" class="inline
ng-star-
inserted">

ppm)

Multiplicity Integration Assignment
Structural
Context

9.60 - 10.20 Broad Singlet 1H =N-OH

Oxime proton.

Highly

deshielded due

to anisotropy of

the C=N bond

and H-bonding.

Shift varies with

concentration

and temperature.

4.38 - 4.43
Quartet (

Hz)
2H

-O-CH

-

Methylene of the

ethyl ester.

Deshielded by

the adjacent

oxygen.

1.37 - 1.41
Triplet (

Hz)
3H -CH

Methyl of the

ethyl ester.

Standard triplet

splitting.
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Note on Free

Acid
Absent N/A -COOH

If the free acid is

generated, the

ethyl signals

(4.4, 1.4 ppm)

disappear, and a

very broad acid

proton appears

>11 ppm.

Table 2:

NMR Assignments
Chemical Shift (

ppm)
Carbon Type Assignment

Electronic
Environment

160.5 Quaternary (C=O) C=O

Carbonyl ester.

Shielded relative to

ketones due to

resonance with ethoxy

oxygen.

138.2 Quaternary (C=N) C(Cl)=N

-Chloro oxime carbon.

Deshielded by the

electronegative

Chlorine and Nitrogen.

63.4
Secondary (

)

-O-CH

-
Ester methylene.

14.1
Primary (

)

-CH Ester methyl.

B. Infrared (IR) Spectroscopy
Method: ATR-FTIR (Neat Solid)
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Table 3: Key IR Absorption Bands
Wavenumber (

)
Intensity Vibrational Mode Diagnostic Value

3200 - 3400 Broad, Medium O-H Stretch

Characteristic of

oximes. Broadening

indicates H-bonding

(Z-isomer).

1725 - 1745 Strong, Sharp C=O Stretch

Ester carbonyl. High

frequency due to

electron-withdrawing

-chloro group.

1590 - 1610 Medium C=N Stretch

Oxime double bond.

Lower frequency than

imines due to OH

conjugation.

980 - 1020 Medium N-O Stretch
Specific to oxime

functionality.

680 - 750 Strong C-Cl Stretch
Carbon-Chlorine bond

stretch.

C. Mass Spectrometry (MS)
Method: EI (Electron Ionization, 70 eV) or ESI+

Molecular Ion (

): m/z 151 (100%) and 153 (32%).

Interpretation: The characteristic 3:1 ratio confirms the presence of a single Chlorine atom

(

vs

).
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Base Peak / Fragments:

m/z 116 (

): Loss of chlorine radical (rare in soft ionization, common in EI).

m/z 106 (

): Loss of ethoxy group (

).

m/z 78 (

): Loss of the ester moiety, leaving the chloro-oxime fragment

.

Structural Analysis & Logic
The stability of this compound is governed by the Alpha-Effect. The chlorine atom attached

directly to the oxime carbon (

) creates a highly electrophilic center.

Acidity: The oxime proton (

) is significantly more acidic (

) than simple ketoximes due to the electron-withdrawing ester and chlorine groups.

Isomerism: The Z-isomer (hydroxyl group cis to the chlorine, trans to the carbonyl) is

generally favored. This allows the oxime oxygen lone pair to donate into the

orbital of the C-Cl bond, stabilizing the molecule, though steric repulsion between the Cl and
OH can compete with H-bonding to the carbonyl.

Reactivity (The Nitrile Oxide Pathway): Upon treatment with a base (e.g., Triethylamine), the

compound eliminates HCl. The spectroscopic signature changes instantly:

Disappearance: The N-OH signal (9.6 ppm) and C-Cl stretches vanish.
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Appearance: A transient nitrile oxide (

) forms, which must be trapped immediately by an alkene (dipolarophile) to prevent
dimerization into furoxans.

Experimental Protocols
Protocol A: Synthesis of Ethyl 2-chloro-2-
(hydroxyimino)acetate
This protocol utilizes the nitrosation of glycine ethyl ester, avoiding the unstable free acid route.

Reagents:

Glycine ethyl ester hydrochloride (1.0 eq)

Sodium Nitrite (

, 1.2 eq)

Hydrochloric Acid (HCl, 37%)

Diethyl Ether (Extraction solvent)

Workflow:

Dissolution: Dissolve Glycine ethyl ester HCl (10 g) in water (30 mL) and cool to -5°C in an

ice-salt bath.

Acidification: Add concentrated HCl (5 mL) dropwise. Ensure internal temperature stays

.

Nitrosation: Add a solution of

(6.0 g in 15 mL water) dropwise over 30 minutes. The solution will turn pale yellow/green.

Mechanism:[1][2] Formation of the nitroso-enolate intermediate which tautomerizes to the

oxime.
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Chlorination (In-situ): The presence of excess HCl and the nitroso intermediate facilitates the

substitution of the

-proton with Chlorine (via a diazonium-like mechanism). Note: Some protocols use

gas or

for higher yields, but the nitrite/HCl route is safer for bench scale.

Extraction: Extract the aqueous mixture with Diethyl Ether (

mL).

Purification: Wash organic layer with brine, dry over

, and concentrate in vacuo.

Result: Off-white crystalline solid. MP: 78-82°C.

Protocol B: In-Situ Generation of Nitrile Oxide (Dipolar
Cycloaddition)
Use this protocol to verify the activity of the reagent.

Dissolve Ethyl 2-chloro-2-(hydroxyimino)acetate (1.0 eq) and your alkene substrate (e.g.,

Styrene, 1.1 eq) in

.

Cool to 0°C.

Add Triethylamine (1.2 eq) dropwise.

Observation: A white precipitate (

) forms immediately.

Validation: TLC will show the disappearance of the starting chloro-oxime (

) and appearance of the isoxazoline adduct.
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Visualization of Pathways
Diagram 1: Synthesis and Reactivity Workflow
The following diagram illustrates the conversion of Glycine Ethyl Ester to the Chloro-oxime and

its subsequent activation into the Nitrile Oxide 1,3-dipole.

Glycine Ethyl Ester
(Starting Material)

Nitroso/Diazo
Intermediate

NaNO2, HCl
(-5°C)

Ethyl 2-chloro-2-
(hydroxyimino)acetate

(Stable Reagent)

Tautomerization
& Chlorination

Stable at 4°C

Nitrile Oxide
(Reactive Dipole)

Et3N (Base)
- HCl Isoxazoline

(Cycloaddition Product)

+ Alkene
(1,3-Dipolar Cycloaddition)

Click to download full resolution via product page

Caption: Synthesis of the Chloro-oxime reagent and its activation pathway to the reactive nitrile

oxide species.

Diagram 2: Mass Spectrometry Fragmentation Logic
Visualizing the EI-MS fragmentation pattern to confirm structural identity.

Molecular Ion (M+)
m/z 151 / 153 (3:1)

[M - OEt]+
m/z 106 / 108

- OEt (45)

[M - CO2Et]+
m/z 78 / 80

(Chloro-oxime core)

- CO2Et (73)

[M - Cl]+
m/z 116

- Cl (35/37)

Click to download full resolution via product page

Caption: Primary fragmentation pathways observed in Electron Ionization (EI) Mass

Spectrometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13832460/docs#spectroscopic-data-nmr-ir-ms-of-2-
chloro-2-hydroxyimino-acetic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b13832460/docs#spectroscopic-data-nmr-ir-ms-of-2-chloro-2-hydroxyimino-acetic-acid
https://www.benchchem.com/product/b13832460/docs#spectroscopic-data-nmr-ir-ms-of-2-chloro-2-hydroxyimino-acetic-acid
https://www.benchchem.com/product/b13832460?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13832460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

